BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: N6,N6-
Dimethyl-xylo-adenosine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N6,N6-Dimethyl-xylo-adenosine

Cat. No.: B13919979

Audience: Researchers, scientists, and drug development professionals.

Introduction

N6,N6-Dimethyl-xylo-adenosine is a modified nucleoside analog of adenosine.[1][2] Such
analogs are pivotal in biomedical research and drug discovery, often serving as probes to
elucidate complex biological pathways or as therapeutic agents themselves.[3][4] Modifications
to the ribose sugar, as seen in the "xylo" configuration, and to the nucleobase, with the N6,N6-
dimethyl groups, can significantly alter the compound's affinity for adenosine receptors,
metabolic stability, and overall biological activity.[2]

Adenosine analogs are known to interact with various cellular targets, including adenosine
receptors, which are implicated in cardiovascular, respiratory, and central nervous system
functions.[5][6] They have also been investigated for their potential in cancer therapy as
nucleoside antimetabolites.[1][7] The preparation of accurate and stable stock solutions is the
foundational step for any in vitro or in vivo studies to ensure reproducible and reliable
experimental outcomes. This document provides a detailed protocol for the preparation of stock
solutions of N6,N6-Dimethyl-xylo-adenosine and outlines a potential signaling pathway for
further investigation.

Physicochemical Data and Solubility

Proper handling and storage are crucial for maintaining the integrity of N6,N6-Dimethyl-xylo-
adenosine. The following table summarizes its key properties.
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Property Value Source
Molecular Formula C12H17N504 [21[7]
Molecular Weight 295.29 g/mol [21[7]
CAS Number 669055-52-1 [5]
Appearance Solid [21[7]
Purity >95% [2][5]
Solubility 10 mM in DMSO
Storage (Powder) -20°C for 3 years, 4°C for 2 7
years

-80°C for 6 months, -20°C for 1
Storage (In Solvent) [7]
month

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of N6,N6-Dimethyl-xylo-
adenosine in Dimethyl Sulfoxide (DMSO).

3.1. Materials

N6,N6-Dimethyl-xylo-adenosine (MW: 295.29 g/mol )

Anhydrous/Molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials (amber or covered in foil)

Sterile, precision pipettes and tips

Vortex mixer
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o Water bath or heat block (optional, for enhancing solubility)

3.2. Safety Precautions

o Work in a well-ventilated area or a chemical fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

o Consult the Safety Data Sheet (SDS) for N6,N6-Dimethyl-xylo-adenosine before handling.

3.3. Step-by-Step Procedure

» Equilibration: Allow the vial of N6,N6-Dimethyl-xylo-adenosine powder to equilibrate to
room temperature for at least 15-20 minutes before opening to prevent condensation of
moisture.

o Calculation: To prepare a 10 mM stock solution, calculate the required mass of the
compound.

o Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular Weight (
g/mol)

o For 1 mL of a 10 mM solution:

» Mass (mg) =1 mL x 10 mmol/L x (1 L /1000 mL) x 295.29 g/mol x (1000 mg/ 1 g)

» Mass (mg) = 2.95 mg

» Weighing: Carefully weigh out 2.95 mg of N6,N6-Dimethyl-xylo-adenosine using an
analytical balance and transfer it to a sterile microcentrifuge tube.

e Dissolution:

o Add 1 mL of anhydrous DMSO to the tube containing the compound.

o Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved.
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o Visually inspect the solution against a light source to ensure there are no visible
particulates.

o If solubility is an issue, gentle warming in a water bath (up to 37°C) can be applied for a
short period.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile, light-protected
(amber or foil-wrapped) vials. This minimizes freeze-thaw cycles and exposure to light.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C or -80°C for long-term stability.[7]

Visualization of Experimental Workflow and
Signaling Pathway

4.1. Experimental Workflow

The following diagram illustrates the key steps for preparing the stock solution.
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Caption: Workflow for preparing N6,N6-Dimethyl-xylo-adenosine stock solution.
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4.2. Postulated Signaling Pathway

As an adenosine analog, N6,N6-Dimethyl-xylo-adenosine is postulated to interact with
adenosine receptors (ARs). ARs are G-protein coupled receptors (GPCRs) that modulate
adenylyl cyclase (AC) activity.[8] A1 and A3 receptors typically couple to Gi proteins to inhibit
AC, while A2A and A2B receptors couple to Gs proteins to stimulate AC.[8][9] This leads to
changes in cyclic AMP (cCAMP) levels, a critical second messenger.
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Caption: Postulated signaling via adenosine receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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